molecular formula C9H16N2O3 B6235832 tert-butylN-[(2S)-3-cyano-2-hydroxypropyl]carbamate CAS No. 2165402-01-5

tert-butylN-[(2S)-3-cyano-2-hydroxypropyl]carbamate

Cat. No. B6235832
CAS RN: 2165402-01-5
M. Wt: 200.23 g/mol
InChI Key: IYEDXPKCFGTWDN-ZETCQYMHSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl N-[(2S)-3-cyano-2-hydroxypropyl]carbamate” is a chemical compound with the CAS Number: 120245-01-4 . It has a molecular weight of 200.24 and is a solid substance. The IUPAC name for this compound is tert-butyl 3-cyano-2-hydroxypropylcarbamate .


Synthesis Analysis

The synthesis of “tert-butyl N-[(2S)-3-cyano-2-hydroxypropyl]carbamate” involves the use of methanesulfonic acid in tetrahydrofuran at 65°C for approximately 3 hours. The reaction mixture is then allowed to cool to ambient temperature.


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-7(12)4-5-10/h7,12H,4,6H2,1-3H3,(H,11,13) . This code provides a unique identifier for the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . It has a high GI absorption and is BBB permeant. It is not a P-gp substrate and is not an inhibitor of CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4. Its Log Kp (skin permeation) is -6.68 cm/s.

Safety and Hazards

The compound is associated with several hazard statements including H302, H312, H315, H319, H332, and H335 . These indicate that it can be harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation . It is recommended to avoid dust formation, ingestion, and inhalation, and to not get it in eyes, on skin, or on clothing .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(2S)-3-cyano-2-hydroxypropyl]carbamate involves the reaction of tert-butyl carbamate with (2S)-3-cyano-2-hydroxypropylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "(2S)-3-cyano-2-hydroxypropylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in anhydrous dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir for 10 minutes at room temperature.", "Step 3: Add (2S)-3-cyano-2-hydroxypropylamine to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain tert-butyl N-[(2S)-3-cyano-2-hydroxypropyl]carbamate as a white solid." ] }

CAS RN

2165402-01-5

Molecular Formula

C9H16N2O3

Molecular Weight

200.23 g/mol

IUPAC Name

tert-butyl N-[(2S)-3-cyano-2-hydroxypropyl]carbamate

InChI

InChI=1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-7(12)4-5-10/h7,12H,4,6H2,1-3H3,(H,11,13)/t7-/m0/s1

InChI Key

IYEDXPKCFGTWDN-ZETCQYMHSA-N

Isomeric SMILES

CC(C)(C)OC(=O)NC[C@H](CC#N)O

Canonical SMILES

CC(C)(C)OC(=O)NCC(CC#N)O

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.